Cas no 851714-50-6 (2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

2,6-Difluoro-N-{2-[3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide is a structurally complex organic compound featuring a naphthalene core linked to an indole moiety via a carbamoylmethylthio bridge, further substituted with a 2,6-difluorobenzamide group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for developing biologically active molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the naphthalene and indole groups contribute to π-stacking interactions, making it suitable for targeting protein-binding sites. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies in drug discovery.
2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide structure
851714-50-6 structure
Product Name:2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
CAS No:851714-50-6
MF:C29H23F2N3O2S
MW:515.573632478714
CID:5815565
PubChem ID:4526376
Update Time:2025-10-17

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-(2-(3-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
    • Benzamide, 2,6-difluoro-N-[2-[3-[[2-(1-naphthalenylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
    • 2,6-difluoro-N-[2-[3-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
    • 851714-50-6
    • 2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
    • F0617-0064
    • AKOS024587888
    • 2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
    • Inchi： 1S/C29H23F2N3O2S/c30-22-11-6-12-23(31)28(22)29(36)32-15-16-34-17-26(21-10-3-4-14-25(21)34)37-18-27(35)33-24-13-5-8-19-7-1-2-9-20(19)24/h1-14,17H,15-16,18H2,(H,32,36)(H,33,35)
    • InChI Key： HBNZNRYDRHGWJS-UHFFFAOYSA-N
    • SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

  • Exact Mass: 515.14790448g/mol
  • Monoisotopic Mass: 515.14790448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 754.7±60.0 °C(Predicted)
  • pka: 12.80±0.46(Predicted)

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0617-0064-2μmol
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
 851714-50-6 90%+
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F0617-0064-20μmol
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F0617-0064-1mg
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 851714-50-6 90%+
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F0617-0064-2mg
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F0617-0064-3mg
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F0617-0064-4mg
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 851714-50-6 90%+
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 $66.0 2023-05-17
Life Chemicals
F0617-0064-5mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
 851714-50-6 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F0617-0064-10mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
 851714-50-6 90%+
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